Cas no 370582-53-9 (4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol)

• Product Name: 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol
• CAS No: 370582-53-9
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 1069054
• PubChem ID: 3142011
• Update Time: 2025-11-02

4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol
• 4-(2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-yl)Phenol
• QENZPDLDEMHHOC-UHFFFAOYSA-N
• AKOS022219508
• DA-22927
• 370582-53-9
• 4-{1H,2H,3H,4H,9H-pyrido[3,4-b]indol-1-yl}phenol
• CS-0360029
• SCHEMBL6089057
• AKOS000300276
• STL526870
• 4-(1,2,3,4-tetrahydrobeta-carbolinyl)phenol
• 4-(2,3,4,9-tetrahydro-1H-beta-carbolin-1-yl)phenol

• MDL： MFCD03005646
• Inchi： 1S/C17H16N2O/c20-12-7-5-11(6-8-12)16-17-14(9-10-18-16)13-3-1-2-4-15(13)19-17/h1-8,16,18-20H,9-10H2
• InChI Key： QENZPDLDEMHHOC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C2=C(C3C=CC=CC=3N2)CCN1

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48Ų

4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol

Chemical Profile of 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol (CAS No. 370582-53-9)

4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol, identified by its Chemical Abstracts Service (CAS) number 370582-53-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a phenolic group with a beta-carboline scaffold, has garnered attention due to its potential biological activities and its relevance in ongoing research efforts.

The structural composition of 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol encompasses a benzene ring substituted with a beta-carboline moiety at the 4-position. Beta-carbolines are well-known for their presence in various natural products and have been extensively studied for their pharmacological properties. The tetrahydro-1H-beta-carbolin-1-yl part of the molecule suggests a derivative of the tetrahydro-beta-carboline core, which is commonly associated with neuroactive compounds and alkaloids. This structural framework is often linked to modulatory effects on neurotransmitter systems, making it a promising candidate for further exploration in drug discovery.

The phenol group attached to the beta-carboline scaffold introduces additional reactivity and potential biological interactions. Phenolic compounds are widely recognized for their antioxidant, anti-inflammatory, and antimicrobial properties. The combination of these two functional groups in 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol may confer novel biological activities that are not observed with either moiety alone. This synergistic effect has prompted researchers to investigate its potential applications in therapeutic contexts.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol and biological targets. Studies suggest that this compound may interact with specific enzymes and receptors involved in neurological disorders. For instance, the beta-carboline moiety has been shown to modulate the activity of certain ion channels and neurotransmitter receptors, while the phenolic group can engage with oxidative stress pathways. These interactions make 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol a compelling subject for further investigation in the development of novel pharmacological agents.

In vitro studies have begun to elucidate the pharmacological profile of 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol. Initial findings indicate that this compound exhibits moderate affinity for certain receptor subtypes relevant to central nervous system (CNS) function. Additionally, its ability to scavenge reactive oxygen species suggests potential applications in managing oxidative stress-related conditions. These preliminary results are particularly intriguing given the growing interest in targeting neurodegenerative diseases with small-molecule compounds that can modulate multiple biological pathways.

The synthesis of 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol presents an interesting challenge due to its complex structural features. Traditional synthetic approaches often involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in constructing the desired molecular framework.

As research progresses, the pharmaceutical industry is increasingly recognizing the value of structurally diverse compounds like 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol. Its unique combination of pharmacophoric elements makes it a versatile scaffold for drug development. Collaborative efforts between academic researchers and industry scientists are likely to accelerate the discovery of novel derivatives with enhanced therapeutic potential.

The potential applications of 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol extend beyond traditional pharmaceuticals. Its structural features also make it attractive for use as an intermediate in fine chemical synthesis and as a component in specialized materials with tailored biological properties. The growing interest in bio-inspired chemistry further underscores its significance as a building block for innovative chemical applications.

Future research directions for 4-(2,3,4,9-Tetrahydro-1H-beta-carbolin-1-yl)-phenol include exploring its mechanism of action in greater detail and assessing its efficacy in preclinical models relevant to neurological disorders. Additionally，investigating its potential interactions with other therapeutic agents could lead to combination therapies that offer synergistic benefits. The integration of high-throughput screening technologies will also play a crucial role in identifying new derivatives with improved pharmacological profiles.

In conclusion,4-(2 3 4 9 Tetrahydro 1 H beta carbolin 1 yl) phenol (CAS No 370582 53 9) represents a fascinating compound with significant potential in pharmaceutical research Its unique structural features combined with promising preliminary biological activities make it a valuable candidate for further exploration As scientific understanding advances this molecule is poised to contribute to the development of novel therapeutic strategies across multiple disease areas The continued investigation into its properties synthesis and applications will undoubtedly enrich our knowledge base and open new avenues for innovation